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Executive Summary
Circular RNAs (circRNAs) are a class of non-coding RNAs with diverse regulatory functions.

Their biogenesis, a process known as back-splicing, is tightly regulated by various cellular

factors. Among these, the double-stranded RNA-binding proteins Nuclear Factor 90 (NF90)

and its isoform NF110, collectively referred to as NF90/NF110 (encoded by the ILF3 gene),

have emerged as key regulators. This technical guide provides an in-depth overview of the

function of NF90/NF110 in circRNA biogenesis, detailing the underlying molecular

mechanisms, experimental methodologies to study these interactions, and the impact of this

regulation in physiological and pathological contexts, particularly in the antiviral immune

response.

Core Mechanism of NF90/NF110-Mediated circRNA
Biogenesis
NF90/NF110 are critical promoters of circRNA formation through their ability to bind double-

stranded RNA (dsRNA) structures within pre-mRNAs. The biogenesis of many circRNAs is
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facilitated by the presence of inverted complementary sequences, such as Alu repeats, in the

introns flanking the exons destined for circularization. These complementary sequences

hybridize to form an RNA duplex, bringing the 5' and 3' splice sites into close proximity, a

conformation that favors the back-splicing reaction over canonical linear splicing.

NF90/NF110, through their dsRNA-binding motifs (dsRBMs), recognize and bind to these

intronic RNA duplexes.[1][2][3] This binding stabilizes the secondary structure, further

promoting the juxtaposition of the splice sites and enhancing the efficiency of back-splicing by

the spliceosome.[2]

Dynamic Regulation of NF90/NF110 Function in Viral
Infection
The function of NF90/NF110 in circRNA biogenesis is dynamically regulated, most notably

during viral infection.[1][3] Upon sensing of viral dsRNA, a key pathogen-associated molecular

pattern (PAMP), the cellular machinery initiates an antiviral response. A central player in this

response is the protein kinase R (PKR), which is activated by dsRNA. Activated PKR

phosphorylates NF90/NF110, triggering their translocation from the nucleus to the cytoplasm.

[4][5][6]

This subcellular relocalization has a dual consequence:

Downregulation of circRNA Biogenesis: The nuclear pool of NF90/NF110 is depleted, leading

to a global reduction in the biogenesis of their target circRNAs.[1][3]

Antiviral Response in the Cytoplasm: In the cytoplasm, the released NF90/NF110 can

directly bind to viral mRNAs, inhibiting their translation and thus restricting viral replication.[1]

[2]

This coordinated regulation highlights a fascinating interplay between circRNA metabolism and

innate immunity, where NF90/NF110 act as a molecular switch.

Data Presentation: Quantitative Analysis of
NF90/NF110-Mediated circRNA Regulation
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The regulatory role of NF90/NF110 on circRNA expression has been quantified in several

studies, primarily through knockdown and overexpression experiments followed by high-

throughput sequencing or quantitative PCR. The following tables summarize representative

data on the impact of NF90/NF110 modulation on circRNA levels.

circRNA Target Cell Line
Experimental
Condition

Fold Change
in circRNA
Expression

Reference

circPOLR2A HeLa
NF90

Knockdown

↓ (significant

decrease)
Li et al., 2017

circPOLR2A HeLa
NF110

Knockdown

↓ (significant

decrease)
Li et al., 2017

circPOLR2A HeLa
NF90

Overexpression

↑ (significant

increase)
Li et al., 2017

circPOLR2A HeLa
NF110

Overexpression

↑ (significant

increase)
Li et al., 2017

Global circRNAs HeLa
NF90/NF110

Knockdown

↓ (general

decrease)
Li et al., 2017

Table 1: Effect of NF90/NF110 Knockdown and Overexpression on circRNA Expression.

Condition
Cellular
Fraction

Protein
Relative
Abundance

Reference

Mock Treatment Nucleus NF90/NF110 High Li et al., 2017

Mock Treatment Cytoplasm NF90/NF110 Low Li et al., 2017

Poly(I:C)

Treatment
Nucleus NF90/NF110 Low Li et al., 2017

Poly(I:C)

Treatment
Cytoplasm NF90/NF110 High Li et al., 2017

Table 2: Subcellular Localization of NF90/NF110 in Response to Viral Mimic (Poly(I:C)).
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Experimental Protocols
RNA Immunoprecipitation (RIP) for NF90/NF110
This protocol is for the immunoprecipitation of endogenous NF90/NF110 to identify associated

circRNAs.

Materials:

Cells of interest (e.g., HeLa cells)

RIP Lysis Buffer (e.g., 150 mM KCl, 25 mM Tris-HCl pH 7.4, 5 mM EDTA, 0.5% NP-40, 1 mM

DTT, supplemented with protease and RNase inhibitors)

Antibody against NF90/NF110 (and corresponding IgG control)

Protein A/G magnetic beads

Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 1 M NaCl, 1 mM EDTA, 1% NP-40, 0.5% sodium

deoxycholate)

Elution Buffer (e.g., 100 mM Tris-HCl pH 8.0, 10 mM EDTA, 1% SDS)

Proteinase K

Phenol:Chloroform:Isoamyl Alcohol

Ethanol and 3 M Sodium Acetate

RNase-free water

Procedure:

Cell Lysis: Harvest and wash cells with ice-cold PBS. Lyse the cells in RIP Lysis Buffer and

incubate on ice.

Clarification: Centrifuge the lysate to pellet cell debris. Collect the supernatant.
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Immunoprecipitation: Add the anti-NF90/NF110 antibody or IgG control to the cleared lysate

and incubate with rotation at 4°C.

Bead Binding: Add pre-washed Protein A/G magnetic beads and continue the incubation.

Washes: Pellet the beads using a magnetic stand and wash several times with Wash Buffer.

Elution: Elute the RNA-protein complexes from the beads using Elution Buffer.

Protein Digestion: Add Proteinase K to the eluate and incubate to digest the protein.

RNA Purification: Extract the RNA using Phenol:Chloroform:Isoamyl Alcohol followed by

ethanol precipitation.

Analysis: Resuspend the RNA pellet in RNase-free water. The enriched circRNAs can be

identified and quantified by RT-qPCR or high-throughput sequencing.

Cross-linking and Immunoprecipitation followed by
Sequencing (CLIP-Seq) for NF90/NF110
CLIP-Seq provides a high-resolution map of the direct binding sites of NF90/NF110 on RNA.

Materials:

Cells of interest

UV cross-linking instrument (254 nm)

Lysis and Wash Buffers (as for RIP, with optimized concentrations)

RNase I

3' and 5' RNA linkers

T4 RNA ligase

Reverse transcriptase and primers
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PCR amplification reagents

Gel electrophoresis equipment

High-throughput sequencing platform

Procedure:

UV Cross-linking: Expose cells to UV light to create covalent cross-links between

NF90/NF110 and their bound RNAs.

Cell Lysis and RNA Fragmentation: Lyse the cells and partially digest the RNA with RNase I

to obtain small RNA fragments bound to the protein.

Immunoprecipitation: Perform immunoprecipitation of the NF90/NF110-RNA complexes as

described in the RIP protocol.

Linker Ligation: Ligate 3' and 5' RNA linkers to the ends of the RNA fragments.

Protein Digestion and RNA Purification: Digest the protein with Proteinase K and purify the

RNA fragments.

Reverse Transcription and PCR: Reverse transcribe the RNA fragments into cDNA and

amplify by PCR.

Sequencing and Analysis: Sequence the resulting cDNA library and map the reads to the

genome to identify the binding sites of NF90/NF110.

In Vitro Splicing Assay for circRNA Biogenesis
This assay reconstitutes the back-splicing reaction in a test tube to directly assess the effect of

NF90/NF110 on circRNA formation.

Materials:

In vitro transcription system (e.g., T7 RNA polymerase)

Radiolabeled nucleotides (e.g., [α-³²P]UTP)
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Linear pre-mRNA template containing the exons to be circularized and flanking intronic

sequences with complementary repeats

HeLa cell nuclear extract

Recombinant purified NF90/NF110 protein

Splicing reaction buffer (containing ATP, MgCl₂, and other necessary components)

RNA purification reagents

Denaturing polyacrylamide gel electrophoresis (PAGE) equipment

Procedure:

Pre-mRNA Synthesis: Synthesize radiolabeled pre-mRNA substrate by in vitro transcription.

Splicing Reaction: Set up splicing reactions containing the radiolabeled pre-mRNA, HeLa

nuclear extract, and splicing buffer. For experimental conditions, add purified recombinant

NF90/NF110.

Incubation: Incubate the reactions at 30°C to allow splicing to occur.

RNA Extraction: Stop the reactions and extract the RNA.

Analysis by PAGE: Separate the RNA products on a denaturing polyacrylamide gel.

Visualization: Visualize the radiolabeled RNA products by autoradiography. The formation of

circRNA can be identified by its characteristic slower migration compared to its linear

counterpart and its resistance to exonuclease treatment.

Visualizations
Signaling Pathway of NF90/NF110 Regulation during
Viral Infection
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Caption: NF90/NF110 regulation during viral infection.

Experimental Workflow for NF90/NF110 CLIP-Seq
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Caption: Workflow for identifying NF90/NF110 binding sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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